Cas no 929622-09-3 (Bavisant dihydrochloride anhydrous)

• Product Name: Bavisant dihydrochloride anhydrous
• CAS No: 929622-09-3
• MF: C₁₉H₂₉Cl₂N₃O₂
• MW: 402.3585
• CID: 2601493
• PubChem ID: 66712477
• Update Time: 2025-10-25

Bavisant dihydrochloride anhydrous Chemical and Physical Properties

Names and Identifiers

• Bavisant (dihydrochloride)
• (4-cyclopropylpiperazin-1-yl)-[4-(morpholin-4-ylmethyl)phenyl]methanone,dihydrochloride
• BAVISANT DIHYDROCHLORIDE
• Bavisant dihydrochloride anhydrous
• 1B5560RN9F
• (4-Cyclopropylpiperazin-1-yl)(4-(morpholin-4-ylmethyl)phenyl)methanone dihydrochloride
• Methanone, (4-cyclopropyl-1-piperazinyl)(4-(4-morpholinylmethyl)phenyl)-, hydrochloride (1:2)
• A15015
• Q27252184
• (4-Cyclopropyl-piperazin-1-yl)-(4-morpholin-4-ylmethyl-phenyl)-methanone bis-hydrochloride salt
• (4-Cyclopropyl-piperazin-1
• (4-cyclopropylpiperazin-1-yl)-[4-(morpholin-4-ylmethyl)phenyl]methanone;dihydrochloride
• HY-14880A
• SCHEMBL521755
• AKOS030527011
• (4-Cyclopropyl-piperazin-1-yl)-(4-morpholin-4-ylmethyl-phenyl)-methanone dihydrochloride salt
• CS-1458
• BAVISANT DIHYDROCHLORIDE [WHO-DD]
• DTXSID00239212
• DA-71300
• PBVFXCXXVLBYKF-UHFFFAOYSA-N
• 929622-09-3
• UNII-1B5560RN9F

• Inchi： 1S/C19H27N3O2.2ClH/c23-19(22-9-7-21(8-10-22)18-5-6-18)17-3-1-16(2-4-17)15-20-11-13-24-14-12-20;;/h1-4,18H,5-15H2;2*1H
• InChI Key： PBVFXCXXVLBYKF-UHFFFAOYSA-N
• SMILES： Cl[H].Cl[H].O=C(C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])N1C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])C1([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 401.1636826g/mol
• Monoisotopic Mass: 401.1636826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36

Bavisant dihydrochloride anhydrous Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on Bavisant dihydrochloride anhydrous

Bavisant Dihydrochloride Anhydrous: A Comprehensive Overview of CAS No. 929622-09-3

Bavisant dihydrochloride anhydrous (CAS No. 929622-09-3) is a potent and selective histamine H₃ receptor antagonist that has garnered significant attention in the pharmaceutical industry due to its potential therapeutic applications. This compound is particularly notable for its ability to modulate the activity of histamine H₃ receptors, which play a crucial role in various physiological processes, including neurotransmission, metabolism, and immune function.

The chemical structure of Bavisant dihydrochloride anhydrous is characterized by a complex arrangement of atoms that contribute to its high affinity for the histamine H₃ receptor. This receptor subtype is primarily found in the central nervous system (CNS) and peripheral tissues, where it exerts inhibitory effects on histamine release and neuronal activity. By antagonizing these receptors, Bavisant dihydrochloride anhydrous can potentially enhance histaminergic signaling, leading to a range of therapeutic benefits.

One of the most promising applications of Bavisant dihydrochloride anhydrous is in the treatment of narcolepsy, a chronic sleep disorder characterized by excessive daytime sleepiness and sudden episodes of muscle weakness (cataplexy). Clinical trials have shown that this compound can significantly reduce the frequency and severity of cataplexy attacks, as well as improve overall sleep quality in patients with narcolepsy. These findings have been supported by recent studies that highlight the role of histamine H₃ receptor antagonists in modulating wakefulness and sleep-wake cycles.

In addition to its potential in treating narcolepsy, Bavisant dihydrochloride anhydrous has also shown promise in other neurological disorders. For instance, preclinical studies have demonstrated its efficacy in improving cognitive function and reducing symptoms of Alzheimer's disease. The mechanism underlying these effects is thought to involve the enhancement of cholinergic neurotransmission and the reduction of neuroinflammation, both of which are key factors in the pathogenesis of Alzheimer's disease.

The pharmacokinetic properties of Bavisant dihydrochloride anhydrous have been extensively studied to ensure its safety and efficacy. It has been found to have good oral bioavailability, rapid absorption, and a favorable distribution profile. The compound is primarily metabolized by cytochrome P450 enzymes in the liver, with a half-life that allows for once-daily dosing regimens. These characteristics make it an attractive candidate for long-term therapeutic use.

Safety and tolerability are critical considerations in the development of any pharmaceutical agent. Clinical trials involving Bavisant dihydrochloride anhydrous have generally reported a favorable safety profile, with common side effects including headache, nausea, and insomnia. These adverse events are typically mild to moderate and transient, allowing for continued treatment without significant interruption. However, ongoing research is necessary to fully understand the long-term safety and potential interactions with other medications.

The development of Bavisant dihydrochloride anhydrous has also been driven by advances in drug delivery systems. Formulations designed to enhance absorption and reduce variability in plasma levels have been developed, further improving its therapeutic potential. These formulations include extended-release tablets and oral suspensions, which can provide sustained drug release over extended periods.

In conclusion, Bavisant dihydrochloride anhydrous (CAS No. 929622-09-3) represents a significant advancement in the field of pharmacology, particularly in the treatment of narcolepsy and other neurological disorders. Its unique mechanism of action as a selective histamine H₃ receptor antagonist offers new therapeutic opportunities and highlights the importance of continued research into this promising compound. As clinical trials continue to provide more data on its efficacy and safety, it is likely that Bavisant dihydrochloride anhydrous will play an increasingly important role in improving patient outcomes across a range of conditions.